Cas no 956769-53-2 (1-(4-Chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic Acid)
1-(4-Chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with a 4-chlorophenyl group at the 1-position, a furan-2-yl moiety at the 5-position, and a carboxylic acid functional group at the 3-position. This structure imparts versatility in synthetic and medicinal chemistry applications, particularly as a key intermediate in the development of pharmacologically active molecules. The presence of both aromatic and heteroaromatic rings enhances its potential for π-stacking interactions, while the carboxylic acid group allows for further derivatization. Its well-defined molecular architecture makes it valuable for research in drug discovery and material science.

956769-53-2 structure
Product name:1-(4-Chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic Acid
CAS No:956769-53-2
MF:C14H9ClN2O3
MW:288.68586230278
MDL:MFCD09040591
CID:3155288
PubChem ID:16227907
1-(4-Chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
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- 1-(4-chlorophenyl)-5-(2-furyl)-1H-pyrazole-3-carboxylic acid
- 1-(4-Chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic acid
- CCG-326013
- CS-0244203
- AKOS009120102
- EN300-27352
- AB00773626-01
- 956769-53-2
- F73506
- Z235340065
- 1-(4-chlorophenyl)-5-(furan-2-yl)pyrazole-3-carboxylic acid
- 1-(4-chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylicacid
- 981-322-7
- MFCD09040591
- 1-(4-Chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic Acid
-
- MDL: MFCD09040591
- Inchi: InChI=1S/C14H9ClN2O3/c15-9-3-5-10(6-4-9)17-12(13-2-1-7-20-13)8-11(16-17)14(18)19/h1-8H,(H,18,19)CopyCopied
- InChI Key: NJOHPIOKTHWUOM-UHFFFAOYSA-NCopyCopied
- SMILES: c1cc(oc1)c2cc(nn2c3ccc(cc3)Cl)C(=O)OCopyCopied
Computed Properties
- Exact Mass: 288.0301698g/mol
- Monoisotopic Mass: 288.0301698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 68.3Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 495.2±45.0 °C at 760 mmHg
- Flash Point: 253.3±28.7 °C
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
1-(4-Chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(4-Chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic Acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-27352-1.0g |
1-(4-chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic acid |
956769-53-2 | 98% | 1.0g |
$225.0 | 2023-02-14 | |
TRC | C614528-50mg |
1-(4-Chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic Acid |
956769-53-2 | 50mg |
$ 95.00 | 2022-06-06 | ||
Enamine | EN300-27352-10.0g |
1-(4-chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic acid |
956769-53-2 | 98% | 10.0g |
$964.0 | 2023-02-14 | |
Ambeed | A1086093-100mg |
1-(4-Chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic acid |
956769-53-2 | 95% | 100mg |
$64.0 | 2024-07-16 | |
Ambeed | A1086093-1g |
1-(4-Chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic acid |
956769-53-2 | 95% | 1g |
$289.0 | 2024-07-16 | |
Chemenu | CM482685-1g |
1-(4-chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic acid |
956769-53-2 | 95%+ | 1g |
$240 | 2024-07-18 | |
Enamine | EN300-27352-10g |
1-(4-chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic acid |
956769-53-2 | 98% | 10g |
$964.0 | 2023-09-10 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1314873-500mg |
1-(4-Chlorophenyl)-5-(furan-2-yl)-1h-pyrazole-3-carboxylic acid |
956769-53-2 | 95% | 500mg |
¥4404.00 | 2024-04-23 | |
A2B Chem LLC | AV25994-5g |
1-(4-Chlorophenyl)-5-(2-furyl)-1h-pyrazole-3-carboxylic acid |
956769-53-2 | 95% | 5g |
$706.00 | 2024-07-18 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1314873-2.5g |
1-(4-Chlorophenyl)-5-(furan-2-yl)-1h-pyrazole-3-carboxylic acid |
956769-53-2 | 95% | 2.5g |
¥9504.00 | 2024-04-23 |
1-(4-Chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic Acid Related Literature
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D. R. Dinsdale,A. J. Lough,M. T. Lemaire Dalton Trans., 2015,44, 11077-11082
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Zeev Aizenshtat,Sharon Ruthstein Phys. Chem. Chem. Phys., 2012,14, 13046-13052
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Oriana Esposito,Alexandra K. de K. Lewis,Peter B. Hitchcock,Stephen Caddick,F. Geoffrey N. Cloke Chem. Commun., 2007, 1157-1159
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Muppidathi Marieeswaran,Perumal Panneerselvam Mater. Adv., 2021,2, 7024-7035
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Andrew L. Johnson,Matthew G. Davidson,Yolanda Pérez,Matthew D. Jones,Nicolas Merle,Paul R. Raithby,Stephen P. Richards Dalton Trans., 2009, 5551-5558
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:956769-53-2)1-(4-Chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic Acid

Purity:99%
Quantity:1g
Price ($):260.0